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Cat. No.: B1684102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of Kribb3, a novel microtubule inhibitor, in preclinical xenograft mouse models of

cancer. Kribb3 has demonstrated potent anti-tumor activity by inducing mitotic arrest and

subsequent apoptosis in cancer cells.

Introduction to Kribb3
Kribb3 (5-(5-ethyl-2-hydroxy-4-methoxyphenyl)-4-(4-methoxyphenyl)isoxazole) is a small

molecule inhibitor that targets tubulin, a key component of microtubules.[1] By disrupting

microtubule dynamics, Kribb3 interferes with the formation of the mitotic spindle, a critical

structure for cell division. This disruption activates the mitotic spindle checkpoint, leading to a

prolonged arrest in the G2/M phase of the cell cycle and ultimately triggering programmed cell

death (apoptosis).[1] In vivo studies have shown that Kribb3 can significantly inhibit tumor

growth in xenograft models, making it a promising candidate for cancer therapy.[1]

Mechanism of Action
Kribb3 exerts its anti-cancer effects through a multi-step process initiated by the disruption of

microtubule polymerization. This leads to the activation of the mitotic spindle checkpoint and

culminates in Bax-mediated apoptosis.
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Cellular Effects of Kribb3 Signaling Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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